Cas no 106840-37-3 (ethyl 2-acetamido-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-acetamido-1,3-thiazole-5-carboxylate
• CAS No: 106840-37-3
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 1069516
• PubChem ID: 44118320
• Update Time: 2025-04-20

ethyl 2-acetamido-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Acetylaminothiazole-5-carboxylic acid ethyl ester
• 5-Thiazolecarboxylic acid, 2-(acetylamino)-, ethyl ester
• 2-Acetamido-5-(ethoxycarbonyl)-1,3-thiazole
• 2-Acetylamino-thiazol-5-carbonsaeure-aethylester
• 2-acetylamino-thiazole-5-carboxylic acid ethyl ester
• CTK8E1979
• Ethyl 2-(acetylamino)-1,3-thiazole-5-carboxylate
• RP09164
• ethyl 2-acetamidothiazole-5-carboxylate
• Ethyl 2-acetamido-1,3-thiazole-5-carboxylate
• 2-acetaMidothiazol-5-carboxylic acid ethyl ester
• Ethyl 2-(acetylamino)-1,3-thiazole-5-carboxylate, 2-Acetamido-5-(ethoxycarbonyl)-1,3-thiazole
• CS-0139622
• SBDHKMXKGFVKBN-UHFFFAOYSA-N
• DTXSID40656843
• SCHEMBL16113496
• F1902-0084
• AKOS015949572
• 106840-37-3
• Ethyl2-acetamidothiazole-5-carboxylate
• ethyl 2-acetamido-1,3-thiazole-5-carboxylate

• MDL： MFCD09909304
• Inchi： 1S/C8H10N2O3S/c1-3-13-7(12)6-4-9-8(14-6)10-5(2)11/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： SBDHKMXKGFVKBN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 214.0413
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5A^2
• XLogP3: 1

Experimental Properties

• Density: 1.342
• Refractive Index: 1.584
• PSA: 68.29
• LogP: 1.35120